Dimethoxy-etomidate
Overview
Description
Dimethoxy-etomidate is a nonhypnotic etomidate analog that potently inhibits steroidogenesis.
Scientific Research Applications
Inhibition of Steroidogenesis in Cushing’s Syndrome
Dimethoxy-etomidate has been identified as a potent inhibitor of adrenocortical steroid synthesis, primarily by inhibiting 11β-hydroxylase, making it a potential treatment for Cushing’s syndrome. Unlike etomidate, dimethoxy-etomidate does not significantly enhance GABA-evoked GABAA receptor–mediated currents, indicating minimal sedative-hypnotic activity. This makes it a viable option for the pharmacologic treatment of Cushing’s syndrome without the sedative effects typically associated with etomidate (McGrath, Ma, & Raines, 2018).
GABAA Receptors and Anesthesia
Research on etomidate and its derivatives, like dimethoxy-etomidate, helps in understanding the modulation of GABAA receptors, crucial for anesthesia. Studies show that etomidate acts on specific &ggr;-aminobutyric acid receptor type A (GABAA) receptors in the central nervous system, providing insights that can be applied to the development of new anesthetic drugs (Guitchounts, Stewart, & Forman, 2012).
Neuroprotective Effects
Etomidate has been studied for its neuroprotective effects, particularly in the context of spinal cord ischemia-reperfusion injury. By regulating oxidative stress and apoptosis-related pathways, etomidate derivatives could offer protection in neurological procedures (Yu et al., 2010).
properties
Product Name |
Dimethoxy-etomidate |
|---|---|
Molecular Formula |
C16H20N2O4 |
Molecular Weight |
304.35 |
IUPAC Name |
Ethyl (R)-1-(1-(3,5-dimethoxy)phenylethyl)-1H-imidazole-5-carboxylate |
InChI |
InChI=1S/C16H20N2O4/c1-5-22-16(19)15-9-17-10-18(15)11(2)12-6-13(20-3)8-14(7-12)21-4/h6-11H,5H2,1-4H3/t11-/m1/s1 |
InChI Key |
JETTTZITBCWAQX-LLVKDONJSA-N |
SMILES |
O=C(C1=CN=CN1[C@@H](C2=CC(OC)=CC(OC)=C2)C)OCC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Dimethoxy-etomidate; Dimethoxy etomidate; Dimethoxyetomidate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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